Cas no 1807024-00-5 (Ethyl 3-bromo-4-cyano-2-formylphenylacetate)

• Product Name: Ethyl 3-bromo-4-cyano-2-formylphenylacetate
• CAS No: 1807024-00-5
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4943668
• Update Time: 2025-11-06

Ethyl 3-bromo-4-cyano-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-2-formylphenylacetate
• ethyl 2-(3-bromo-4-cyano-2-formylphenyl)acetate

• Inchi： 1S/C12H10BrNO3/c1-2-17-11(16)5-8-3-4-9(6-14)12(13)10(8)7-15/h3-4,7H,2,5H2,1H3
• InChI Key： VESJGAWFTDEZIE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1C=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-bromo-4-cyano-2-formylphenylacetate

Ethyl 3-Bromo-4-Cyano-2-Formylphenylacetate: A Comprehensive Overview

Ethyl 3-bromo-4-cyano-2-formylphenylacetate, with the CAS number 1807024-00-5, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom at position 3, a cyano group at position 4, and a formyl group at position 2 on the phenyl ring. The ethyl ester group further enhances its chemical properties, making it a versatile molecule for various applications.

The synthesis of Ethyl 3-bromo-4-cyano-2-formylphenylacetate involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the functional groups. This approach not only enhances efficiency but also aligns with the growing trend of green chemistry in modern laboratories.

The structural features of this compound make it highly valuable in drug discovery and development. The presence of multiple functional groups—bromine, cyano, and formyl—allows for extensive chemical reactivity. These groups can be manipulated to create derivatives with enhanced pharmacokinetic properties. For example, the bromine atom can be substituted to introduce different bioisosteres, while the cyano group can serve as a site for further functionalization. Recent research has demonstrated that these modifications can significantly improve the compound's bioavailability and efficacy in preclinical models.

In terms of applications, Ethyl 3-bromo-4-cyano-2-formylphenylacetate has shown promise in anti-cancer drug development. Studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-neoplastic agents. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress has opened avenues for its use in treating chronic diseases such as neurodegenerative disorders.

The chemical stability of this compound is another critical aspect that has been extensively studied. Recent investigations have revealed that Ethyl 3-bromo-4-cyano-2-formylphenylacetate maintains its integrity under a wide range of conditions, making it suitable for long-term storage and transportation. However, precautions must be taken during handling to avoid exposure to light and moisture, which can potentially degrade the compound.

From an environmental perspective, understanding the ecological impact of this compound is crucial. Research has shown that it exhibits low toxicity to aquatic organisms under controlled conditions. Nonetheless, further studies are required to assess its long-term effects on ecosystems and to develop safe disposal methods.

In conclusion, Ethyl 3-bromo-4-cyano-2-formylphenylacetate (CAS No: 1807024-00-5) is a multifaceted organic compound with immense potential in various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in shaping future innovations in chemistry and medicine.